1-((1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane

• IUPAC Name: 1-(1-methylimidazol-4-yl)sulfonyl-4-pyrrolidin-1-ylsulfonyl-1,4-diazepane
• InChI: InChI=1S/C13H23N5O4S2/c1-15-11-13(14-12-15)23(19,20)16-7-4-8-18(10-9-16)24(21,22)17-5-2-3-6-17/h11-12H,2-10H2,1H3
• InChI Key: CFIQHLVPLHACMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)N3CCCC3
• Molecular Formula: C13H23N5O4S2
• Molecular Weight: 377.5 g/mol

Description

1-((1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C13H23N5O4S2 and its molecular weight is 377.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Sulfonylated Compounds

A novel strategy for the synthesis of sulfonylated furan or imidazo[1,2-a]pyridine derivatives through a metal-free three-component, domino reaction has been developed. This approach showcases excellent functional group tolerance and efficiency, indicating its potential for creating various sulfonylated compounds, including those related to "1-((1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane" (Cui et al., 2018).

Diazotransfer Reagents

The design and synthesis of imidazole-1-sulfonyl azide hydrochloride as a new diazotransfer reagent demonstrate its ability to function similarly to triflyl azide in converting primary amines into azides and activated methylene substrates into diazo compounds. This reagent's ease of preparation, shelf-stability, and cost-effectiveness suggest its utility in reactions related to the synthesis of diazepane-based structures (Goddard-Borger & Stick, 2007).

Sulfonyl Azides Synthesis

Sulfonyl azides are highlighted as valuable reagents for diazo transfer, which is crucial in synthesizing a variety of compounds, including a-amino acid derivatives. Their role in the a-azidation of amide enolates and ester enolates underlines the importance of sulfonyl azides in chemical synthesis, potentially applicable to the synthesis or modification of "this compound" (Katritzky, Widyan, & Gyanda, 2008).

Metal Complexes Coordination

Research on the coordination and rearrangement of sulfonamido-based compounds with metal centers reveals the synthesis of novel compounds through electrochemical interactions. These studies provide insights into the complexation behavior of sulfonamido compounds with metals, which could be relevant for applications in catalysis or material science involving compounds similar to "this compound" (Bermejo et al., 2000).

Imidazole Containing Heterocycles Synthesis

A solvent-free approach for the synthesis of imidazole-containing nitrogen-bridgehead heterocycles has been reported. This method involves a domino reaction of various pyridine-like heterocycles with 1,2-diaza-1,3-dienes to produce imidazo[1,2-a]pyridines and related structures efficiently. This innovative approach underscores the potential for synthesizing complex heterocyclic compounds in a more environmentally friendly manner, which could be applied to the research and development of new pharmaceuticals or materials (Attanasi et al., 2013).